Cas no 89347-09-1 (1,3,4-Thiadiazole,2,5-bis(tert-nonyldithio)-)

• Product Name: 1,3,4-Thiadiazole,2,5-bis(tert-nonyldithio)-
• CAS No: 89347-09-1
• MF: C₂₀H₃₈N₂S₅
• MW: 466.854118824005
• CID: 721419
• PubChem ID: 160309
• Update Time: 2025-04-19

1,3,4-Thiadiazole,2,5-bis(tert-nonyldithio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole,2,5-bis(tert-nonyldithio)-
• 2,5-bis(2-methyloctan-2-yldisulfanyl)-1,3,4-thiadiazole
• 4-thiadiazole, 2,5-bis(tert-nonyldithio)-3
• SCHEMBL187086
• 2,5-bis-(tert-Nonyldithio)-1,3,4-thiadizole
• W-111686
• 89347-09-1
• UNII-775I4K8827
• EINECS 289-493-3
• 2,5-Bis(tert-nonyldithio)-1,3,4-thiadiazole

• Inchi： 1S/C20H38N2S5/c1-7-9-11-13-15-19(3,4)26-24-17-21-22-18(23-17)25-27-20(5,6)16-14-12-10-8-2/h7-16H2,1-6H3
• InChI Key： BXRRILFCEKZKPU-UHFFFAOYSA-N
• SMILES： S(C(C)(C)CCCCCC)SC1=NN=C(S1)SSC(C)(C)CCCCCC

Computed Properties

• Exact Mass: 466.164
• Monoisotopic Mass: 466.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.1
• Topological Polar Surface Area: 155A^2

Experimental Properties

• Density: 1.12
• Boiling Point: 556.2°C at 760 mmHg
• Flash Point: 290.2°C
• Refractive Index: 1.567